Cas no 102539-85-5 (2H-1-Benzopyran-2-one,5,7,8-trihydroxy-4-methyl-)

• Product Name: 2H-1-Benzopyran-2-one,5,7,8-trihydroxy-4-methyl-
• CAS No: 102539-85-5
• MF: C₁₀H₈O₅
• MW: 208.167523384094
• CID: 125105
• PubChem ID: 121226538
• Update Time: 2025-04-18

2H-1-Benzopyran-2-one,5,7,8-trihydroxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,5,7,8-trihydroxy-4-methyl-
• Coumarin,5,7,8-trihydroxy-4-methyl- (6CI)
• 5,7,8-Trihydroxy-4-methyl-2H-chromen-2-one
• 102539-85-5
• Coumarin, 5,7,8-trihydroxy-4-methyl- (6CI)

• Inchi： 1S/C10H8O5/c1-4-2-7(13)15-10-8(4)5(11)3-6(12)9(10)14/h2-3,11-12,14H,1H3
• InChI Key： ULVWASYWHWXXOC-UHFFFAOYSA-N
• SMILES： O1C(C=C(C)C2C(=CC(=C(C1=2)O)O)O)=O

Computed Properties

• Exact Mass: 208.03714
• Monoisotopic Mass: 208.03717335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 87Ų

Experimental Properties

• PSA: 86.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 7-hydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 7-hydroxycoumarins